DNA ligase 3 isoform alpha precursor (790-806)

• sequence: SKSEAHTADGISIRFPR
• source: Homo sapiens (human)
• synonym: DNA ligase 3 isoform alpha precursor (790-806)

Description

DNA ligase 3

Scientific Research Applications

1. Role in Meiotic Recombination

DNA ligase III alpha plays a crucial role in cellular functions related to meiotic recombination. An alternative splicing event in mammalian DNA metabolism produces two forms of DNA ligase III - alpha and beta. The alpha isoform, which interacts with the DNA strand break repair protein XRCC1, is expressed in all tissues and cells, suggesting its involvement in a variety of DNA repair pathways. In contrast, the beta isoform does not interact with XRCC1, indicating its specific role in meiotic recombination events (Mackey et al., 1997).

2. Interaction with Other Proteins

DNA ligase III alpha contains a motif similar to the zinc finger present in poly(ADP-ribose) polymerase. This motif plays a significant role in the binding and ligation of nicked DNA and RNA substrates, indicating the importance of DNA ligase III alpha in specific cellular processes. Disruption of this motif affects the enzyme's activity on RNA substrates, suggesting a specialized function in targeting RNA homopolymers (Taylor et al., 1998).

3. Structural and Functional Insights

DNA ligase III alpha is part of the larger family of ATP-dependent DNA ligases, which are essential for DNA replication, repair, and recombination. The structure of DNA ligase III, including its unique segments and interaction with DNA replication and repair proteins, underscores its critical role in maintaining genomic integrity. In mammals, defects in DNA ligation, including those involving DNA ligase III alpha, have been linked to cancer and neurodegeneration (Ellenberger & Tomkinson, 2008).

4. Involvement in Base Excision Repair

DNA ligase III alpha forms a stable complex with the DNA repair protein Xrcc1, which is integral to base excision repair (BER). This complex suggests that the majority of short-patch BER events are completed by DNA ligase III alpha, highlighting its crucial role in repairing DNA single-strand breaks (Tomkinson et al., 2001).

5. Specificity in Substrate Recognition

Research on DNA ligase III alpha's zinc finger domain reveals its unique DNA-binding surface, which is different from other zinc finger proteins like GATA-1. This specificity in DNA binding is crucial for recognizing and repairing damaged DNA features, emphasizing the enzyme's role in DNA repair mechanisms (Kulczyk et al., 2004).